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Cat. No.: B1271139
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Phenoxyacetic acid and its derivatives represent a cornerstone scaffold in medicinal chemistry,
forming the structural core of numerous therapeutic agents across various classes, including
anti-inflammatory, antibacterial, and antihypertensive drugs.[1] The strategic incorporation of
halogen atoms, such as bromine and fluorine, onto the phenoxy ring system is a well-
established tactic in drug design. These substitutions can profoundly influence a molecule's
pharmacokinetic and pharmacodynamic properties. Specifically, the presence of fluorine can
enhance metabolic stability and binding affinity, while bromine can provide a site for further
chemical modification or contribute to binding interactions.[2]

(4-Bromo-2-fluoro-phenoxy)-acetic acid (CAS No. 451-90-1) is a prime example of such a
strategically halogenated intermediate. Its unique substitution pattern makes it a valuable
building block for creating complex molecules with precisely tuned biological activities, enabling
medicinal chemists to explore novel chemical spaces in the pursuit of next-generation
therapeutics.

Physicochemical and Structural Characteristics
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A thorough understanding of a compound's physical and chemical properties is fundamental to
its effective application in research and synthesis. The key characteristics of (4-Bromo-2-
fluoro-phenoxy)-acetic acid are summarized below.

Property Value Source
CAS Number 451-90-1 [3]
Molecular Formula CsHeBrFO3 [3]
Molecular Weight 249.03 g/mol [3]
IUPAC Name 2-(4-Bromo-2- . [3]
fluorophenoxy)acetic acid
Appearance Solid [4]
Melting Point 113 °C (Solvent: Benzene) [3]
Boiling Point 343.2 °C at 760 mmHg [3]
Flash Point 161.4 °C [3]
Polar Surface Area (PSA) 46.53 A2 [3]
LogP (XLogP3) 2.05 [3]

Synthesis and Purification: A Validated Protocol

The synthesis of (4-Bromo-2-fluoro-phenoxy)-acetic acid is typically achieved via a
Williamson ether synthesis. This classic and reliable method involves the reaction of the
corresponding phenol with a haloacetic acid derivative under basic conditions. The causality
behind this choice is the high nucleophilicity of the phenoxide ion generated in situ, which
readily displaces the halide from the acetic acid moiety.

General Synthetic Scheme

The reaction proceeds by deprotonating the starting material, 4-Bromo-2-fluorophenol, with a
suitable base to form a phenoxide. This nucleophile then attacks the electrophilic carbon of an
acetate synthon, such as ethyl bromoacetate, followed by hydrolysis of the resulting ester to
yield the final carboxylic acid product.
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Step 1: Ether Formation

4-Bromo-2-fluorophenol + Ethyl Bromoacetate

Base (e.g., K2CO3)
Solvent (e.g., Acetone)
Heat (Reflux)

\/
Ethyl (4-bromo-2-fluoro-phenoxy)acetate

Base (e.g., NaOH/Hz0)
Then Acid (e.g., HCI)

Step 2: Saponification

(4-Bromo-2-fluoro-phenoxy)-acetic acid

Click to download full resolution via product page

Caption: General workflow for the synthesis of (4-Bromo-2-fluoro-phenoxy)-acetic acid.

Detailed Experimental Protocol
This protocol is a self-validating system designed for high purity and yield.
o Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add 4-Bromo-2-fluorophenol (1.0 eq), potassium carbonate (1.5 eq), and
acetone.
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» Addition of Reagent: While stirring, add ethyl bromoacetate (1.1 eq) dropwise to the
suspension.

e Reaction: Heat the mixture to reflux and maintain for 4-6 hours. The progress of the reaction
should be monitored by Thin Layer Chromatography (TLC) until the starting phenol is
consumed.

o Workup (Ester Isolation): After cooling to room temperature, filter off the inorganic salts and
wash the solid with acetone. Concentrate the filtrate under reduced pressure to obtain the
crude ethyl (4-bromo-2-fluoro-phenoxy)acetate.

o Saponification: Dissolve the crude ester in a mixture of ethanol and aqueous sodium
hydroxide solution (2.0 eq). Stir the mixture at room temperature for 2-4 hours or until TLC
indicates complete hydrolysis of the ester.

 Acidification: Remove the ethanol under reduced pressure. Dilute the remaining aqueous
solution with water and wash with diethyl ether to remove any non-acidic impurities. Cool the
agueous layer in an ice bath and acidify with concentrated HCI until the pH is ~2.

 Purification: The product will precipitate as a solid. Collect the solid by vacuum filtration,
wash with cold water, and dry under vacuum. Recrystallization from a suitable solvent
system (e.g., ethanol/water or benzene) can be performed to achieve high purity.[3]

o Characterization: Confirm the structure and purity of the final product using *H NMR, 3C
NMR, and Mass Spectrometry.

Applications in Drug Discovery and Medicinal
Chemistry

The true value of (4-Bromo-2-fluoro-phenoxy)-acetic acid lies in its utility as a versatile
scaffold for constructing novel bioactive molecules.

As a Key Building Block

The compound serves as an excellent starting point for synthesizing more complex drug
candidates. The carboxylic acid handle allows for standard amide bond couplings,
esterifications, or reductions. The bromine atom is particularly useful, providing a reactive site
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for cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which can introduce further
molecular diversity.

Potential as a PPAR Agonist Scaffold

Peroxisome Proliferator-Activated Receptors (PPARS) are nuclear hormone receptors that play
critical roles in regulating glucose and lipid metabolism.[5][6] Agonists of PPARs are used to
treat metabolic diseases like type 2 diabetes. Phenoxyacetic acid derivatives have been
identified as effective scaffolds for activating PPARs.[1] The specific substitution pattern of (4-
Bromo-2-fluoro-phenoxy)-acetic acid may offer a unique profile of selectivity and potency for
different PPAR isoforms (PPARa, PPARy, PPAR[/d). Dual PPARa/y agonists, for instance, can
improve lipid profiles while also enhancing insulin sensitivity.[6]

Mechanism of Action: PPAR Activation Pathway

When a PPAR agonist like a phenoxyacetic acid derivative enters a cell, it binds to a PPAR
isoform in the cytoplasm. This binding event causes a conformational change, leading to the
dissociation of co-repressor proteins and the recruitment of co-activator proteins. The activated
PPAR then forms a heterodimer with the Retinoid X Receptor (RXR). This complex
translocates to the nucleus, where it binds to specific DNA sequences known as Peroxisome
Proliferator Response Elements (PPRES) in the promoter region of target genes. This binding
initiates the transcription of genes involved in lipid metabolism, glucose homeostasis, and
inflammation, leading to the therapeutic effect.[5][6]
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Caption: Simplified signaling pathway for PPAR activation by an agonist.

In Vitro Assay: PPARa Activation Assay Protocol

To evaluate the potential of (4-Bromo-2-fluoro-phenoxy)-acetic acid or its derivatives as
PPARa agonists, a cell-based reporter assay is a standard method.

Experimental Workflow Diagram
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6. Data Analysis
Calculate fold activation vs. vehicle
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Caption: Workflow for a cell-based PPARa reporter gene assay.

Step-by-Step Methodology

o Cell Seeding: Plate a suitable cell line (e.g., HEK293T) in a 96-well plate and grow to 70-
80% confluency.
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Transfection: Co-transfect the cells with a plasmid encoding the full-length human PPARa
and a reporter plasmid containing multiple copies of a PPRE driving the expression of a
luciferase gene. A plasmid for constitutive expression of Renilla luciferase can be included
for normalization.

Compound Preparation: Prepare serial dilutions of (4-Bromo-2-fluoro-phenoxy)-acetic

acid and its derivatives in the appropriate cell culture medium. A known PPARa agonist,

such as GW590735, should be used as a positive control.[7] A vehicle control (e.g., 0.1%
DMSO) must also be included.

Treatment: After 24 hours of transfection, replace the medium with the prepared compound
dilutions and controls.

Incubation: Incubate the plate for an additional 24 hours at 37°C in a CO:z incubator.

Lysis and Measurement: Lyse the cells and measure both Firefly and Renilla luciferase
activities using a dual-luciferase reporter assay system according to the manufacturer's
instructions.

Data Analysis: Normalize the Firefly luciferase activity to the Renilla luciferase activity.
Calculate the fold activation relative to the vehicle control. Plot the fold activation against the
compound concentration and fit the data to a dose-response curve to determine the ECso
value.

Safety, Handling, and Storage

As with any laboratory chemical, proper safety precautions are essential when handling (4-
Bromo-2-fluoro-phenoxy)-acetic acid.

» Handling: Use in a well-ventilated area. Wear suitable personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat. Avoid contact with skin and eyes and
prevent the formation of dust.[3]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[3][8]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/product/b1271139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-phenoxyacetic-acids
https://www.benchchem.com/product/b1271139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-phenoxyacetic-acids
https://pmc.ncbi.nlm.nih.gov/articles/PMC9341220/
https://www.benchchem.com/product/b1271139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-phenoxyacetic-acids
https://www.benchchem.com/product/b1271139/docs?utm_src=pdf-body#introduction-the-strategic-importance-of-halogenated-phenoxyacetic-acids
https://www.echemi.com/produce/pr2504301054-4-bromo-2-fluoro-phenoxy-acetic-acid.html
https://www.echemi.com/produce/pr2504301054-4-bromo-2-fluoro-phenoxy-acetic-acid.html
https://msdspds.castrol.com/ussds/amersdsf.nsf/3c58048aebf561b88025787e003df966/64e23b2a3728d4f080258d110052c060?OpenDocument
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Disposal: Dispose of contents and container in accordance with local, regional, national, and
international regulations.[9]

While specific GHS hazard statements for this compound are not readily available, related
brominated and fluorinated aromatic acids can cause skin and eye irritation.[10] A full review of
the Safety Data Sheet (SDS) provided by the supplier is mandatory before use.

Conclusion and Future Outlook

(4-Bromo-2-fluoro-phenoxy)-acetic acid, CAS 451-90-1, is more than just a chemical
intermediate; it is an enabling tool for innovation in drug discovery. Its unique halogenation
pattern provides a synthetically versatile and functionally significant scaffold for developing
novel therapeutics, particularly in the area of metabolic diseases via PPAR modulation. The
protocols and insights provided in this guide serve as a foundational resource for scientists
looking to leverage the strategic advantages of this compound. Future research will likely focus
on expanding the library of derivatives synthesized from this core and exploring their
therapeutic potential against a wider range of biological targets.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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